Cas no 919291-65-9 (6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one)

• Product Name: 6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one
• CAS No: 919291-65-9
• MF: C₁₆H₁₃BrN₂O
• MW: 329.191222906113
• CID: 764709
• Update Time: 2023-08-03

6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinolin-1(2H)-one, 6-(1-aziridinylmethyl)-9-bromo-
• 6-(aziridin-1-ylmethyl)-9-bromo-2H-benzo[h]isoquinolin-1-one
• 6-[(Aziridin-1-yl)methyl]-9-bromobenzo[h]isoquinolin-1(2H)-one

• Inchi： 1S/C16H13BrN2O/c17-12-1-2-13-11(9-19-5-6-19)7-10-3-4-18-16(20)15(10)14(13)8-12/h1-4,7-8H,5-6,9H2,(H,18,20)
• InChI Key： UKVKVLNSBWAZQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C1C(NC=CC1=CC=2CN1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Topological Polar Surface Area: 32.1